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Compound of Interest

Compound Name: 2-Mercaptoethyl ether

Cat. No.: B3416240

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercaptoethyl ether, also known as bis(2-mercaptoethyl) ether or 2,2'-Oxydiethanethiol, is a
thiol-containing organic compound utilized in various research and development applications.
[1][2] Its distinct chemical properties make it a valuable reagent; however, like all thiols, it
presents specific hazards that necessitate rigorous safety protocols. This guide provides an in-
depth overview of the essential safety measures, handling procedures, and disposal methods
for 2-Mercaptoethyl ether to ensure a safe and compliant laboratory environment. Adherence
to these guidelines is critical for minimizing risks to personnel and the environment.[3]

Hazard Identification and Risk Assessment

A thorough understanding of the hazards associated with 2-Mercaptoethyl ether is the
foundation of safe laboratory practice. It is classified as a hazardous substance and requires
careful management.[1]

1.1. Physical and Chemical Properties
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Property Value Source

Bis(2-mercaptoethyl) Ether;
Alternate Names ] i [2]
2,2'-Oxydiethanethiol

CAS Number 2150-02-9 [2]

Molecular Formula C4H100S2 [2]

Molecular Weight 138.25 g/mol [2]
Clear colorless to slightly

Appearance o [4]
yellow liquid

Odor Stench [5]1[6]

1.2. Toxicological Hazards
2-Mercaptoethyl ether is an irritant and a sensitizer. Key health hazards include:

 Skin Irritation and Sensitization: Causes skin irritation and may lead to an allergic skin
reaction (sensitization) upon contact.[1][7] Pre-existing dermatitis may be exacerbated.[1]

» Eye Irritation: Causes serious eye irritation and potential damage.[1][7]

e Respiratory Irritation: Inhalation of vapors or mists can irritate the respiratory system, with
symptoms including coughing and wheezing.[7]

 Ingestion: While not a primary occupational risk, ingestion may cause nausea and vomiting.

[1]

The characteristic strong, unpleasant odor of thiols is detectable at very low concentrations and
can cause headaches and nausea.[8] This odor itself is considered a statutory nuisance in
some jurisdictions, making containment a priority.[8]

1.3. Physical and Chemical Hazards

o Combustibility: 2-Mercaptoethyl ether is a combustible liquid and presents a slight fire
hazard when exposed to heat or flame.[1] Heating can cause containers to rupture violently.
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e Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon
monoxide (CO), carbon dioxide (CO2), and sulfur oxides (SOx).[1]

e Incompatibilities: It should be stored away from and not mixed with oxidizing agents, strong
bases, and strong reducing agents.[1][5]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
essential to minimize exposure.

2.1. Engineering Controls: The First Line of Defense

The primary engineering control for handling 2-Mercaptoethyl ether is a certified chemical
fume hood.[9][10][11] This is crucial for two reasons:

o Vapor Containment: The compound's volatility can lead to the release of vapors. A fume
hood effectively captures these vapors at the source, preventing inhalation.[8]

e Odor Control: The potent stench of thiols can be disruptive and cause adverse reactions.[8]
[11] A fume hood is vital for containing the odor and preventing its spread throughout the
laboratory and building.

All manipulations, including weighing, solution preparation, and transfers, must be performed
within a functioning fume hood. Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.[9]

2.2. Personal Protective Equipment (PPE): Essential Barrier Protection

The following PPE is mandatory when handling 2-Mercaptoethyl ether:
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PPE Type Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eye/Face Protection with side shields or a face aerosols that can cause
shield.[4][9] severe eye irritation.[7]

Chemical-resistant gloves

(e.g., nitrile rubber). Double- Prevents skin contact, which
Skin Protection gloving is recommended. A can cause irritation and
flame-resistant lab coat must sensitization.[1]

be worn.[7][9]

Typically not required if work is

conducted within a certified o ) )
) ) Minimizes the inhalation of
) ) fume hood. If there is a risk of ] o
Respiratory Protection vapors, which are irritating to
overexposure, an approved ,
) the respiratory system.[7]
vapor respirator must be used.

[7]

Standard Operating Procedures (SOP) for Safe
Handling

A systematic workflow is critical for safety. The following protocols outline the lifecycle of 2-
Mercaptoethyl ether within the laboratory.

3.1. Workflow for Safe Handling of 2-Mercaptoethyl Ether
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Caption: Waste Segregation and Disposal Pathway.
4.2. Protocol for Waste Disposal

e Liquid Waste: Collect all liquid waste containing 2-Mercaptoethyl ether in a designated,
compatible, and clearly labeled hazardous waste container. [10][12]Do not pour this chemical
down the drain. [1][3]2. Solid Waste: All disposables that have come into contact with the
chemical, such as gloves, absorbent pads, and pipette tips, should be sealed in a plastic
bag, placed in a labeled container, and disposed of as hazardous waste. [11][13]3.
Decontamination of Glassware: A highly effective method for neutralizing the odor and
residual hazard of thiols on glassware is oxidation with bleach.

o Immediately after use, and within the fume hood, rinse glassware.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3416240?utm_src=pdf-body-img
https://www.benchchem.com/product/b3416240?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/how_to.php?page=work_with_thiols
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://datasheets.scbt.com/sc-225441.pdf
https://pdf.benchchem.com/13437/Navigating_the_Safe_Disposal_of_Thiodiglycol_d8_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Policies/StenchChemicals.pdf
https://faculty.washington.edu/slkeller/safety/thiols.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Submerge the glassware in a dedicated bleach bath (a dilute solution of sodium
hypochlorite) and allow it to soak overnight (at least 14 hours). [10] * The bleach bath
should be labeled, covered, and kept in a secondary container within a fume hood. [10] *
After soaking, the glassware can be thoroughly rinsed with water and cleaned by standard
methods. [10] * Spent bleach solutions should be collected and disposed of as hazardous
waste. [13]4. Final Disposal: All waste streams (liquid, solid, and spent decontamination
solutions) must be disposed of through your institution's EHS department or a licensed
hazardous waste contractor. [5][14][15]Ensure containers are properly labeled with the
words "Hazardous Waste" and a full description of the contents. [12]

Conclusion

Working with 2-Mercaptoethyl ether requires a comprehensive understanding of its hazards
and a diligent application of safety protocols. By implementing robust engineering controls,
consistently using appropriate personal protective equipment, and adhering to the detailed
procedures for handling and disposal outlined in this guide, researchers can effectively mitigate
risks. A proactive safety culture, grounded in these principles, is paramount to protecting the
health of laboratory personnel and preserving the integrity of the research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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